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Compound of Interest

Compound Name: Ethyl 2-furanpropionate

Cat. No.: B158936 Get Quote

Ensuring the safe and compliant disposal of Ethyl 2-furanpropionate is critical for maintaining

a secure laboratory environment and adhering to regulatory standards. This guide provides

detailed procedures for the proper handling and disposal of this compound, tailored for

researchers, scientists, and drug development professionals.

Safety and Hazard Profile
Before handling Ethyl 2-furanpropionate, it is essential to be aware of its physical and

chemical properties, as well as its associated hazards. This information is crucial for

implementing appropriate safety measures during the disposal process.
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Property Data Citation

Molecular Formula C9H12O3 [1]

Appearance Light yellow liquid [2]

Boiling Point
92 - 93 °C / 197.6 - 199.4 °F @

768 mmHg
[2]

Flash Point 1 °C / 33.8 °F [2]

Specific Gravity 0.910 [2]

Hazards
Highly flammable liquid and

vapor.
[2][3]

Incompatible Materials Strong oxidizing agents. [2][4]

Experimental Protocol: Step-by-Step Disposal
Procedure
The primary and recommended method for the disposal of Ethyl 2-furanpropionate is through

a licensed hazardous waste disposal service.[5] Under no circumstances should this chemical

be disposed of down the drain or in regular trash.[5]

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety

goggles, and a lab coat.[5]

Conduct all handling and disposal procedures in a well-ventilated area, preferably within a

chemical fume hood.[5]

2. Waste Collection:

Collect all waste containing Ethyl 2-furanpropionate, including unused product and reaction

residues, in a designated and clearly labeled hazardous waste container.
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The container must be compatible with flammable organic liquids and have a secure, tight-

fitting lid to prevent the escape of vapors.[5]

Ensure the container is properly grounded to prevent static discharge, which could ignite the

flammable vapors.[2]

3. Waste Segregation:

Do not mix Ethyl 2-furanpropionate waste with other waste streams, particularly with

incompatible materials such as strong oxidizing agents.[2][4][5]

4. Labeling and Storage:

Label the waste container clearly with "Hazardous Waste," the full chemical name "Ethyl 2-
furanpropionate," and any other information required by your institution's environmental

health and safety (EHS) office.

Store the sealed waste container in a designated, cool, and well-ventilated area, away from

sources of ignition such as heat, sparks, and open flames.[2] The storage area should be

secure and accessible only to authorized personnel.[5]

5. Final Disposal:

Arrange for the collection of the hazardous waste container by your institution's EHS

department or a licensed chemical waste disposal contractor.[5]

The approved method of disposal is typically incineration in a chemical incinerator equipped

with an afterburner and scrubber.[5]

Spill Management:

In the event of a small spill, absorb the material with an inert absorbent such as vermiculite

or dry sand.

Collect the absorbed material into a designated, sealable container for hazardous waste.[5]

For larger spills, evacuate the area and follow your institution's emergency procedures.[5]
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Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Ethyl 2-furanpropionate.
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Caption: Disposal workflow for Ethyl 2-furanpropionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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